![molecular formula C20H27N3O4S B2796253 ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate CAS No. 1021217-50-4](/img/structure/B2796253.png)
ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as molecular weight, melting point, boiling point, solubility in various solvents, and spectral data. The molecular weight of this compound is 405.51.Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study by El‐Kazak and Ibrahim (2013) involved the synthesis of novel polynuclear pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, starting from a related compound. These synthesized products were evaluated for their antimicrobial activity, showcasing the compound's role as a precursor in developing potential antimicrobial agents (El‐Kazak & Ibrahim, 2013).
Biological Properties of Piperidine Substituted Benzothiazole Derivatives
Shafi, Rajesh, and Senthilkumar (2021) reported on the synthesis of new piperidine substituted benzothiazole derivatives, which involved reacting ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine. The synthesized compounds were tested for antibacterial and antifungal activities, highlighting the potential of these derivatives in medicinal chemistry (Shafi, Rajesh, & Senthilkumar, 2021).
Discovery of New Derivatives Against Aldose Reductase
Areal et al. (2012) explored the synthesis of new 4-oxothiazolidin-2-ylidene derivatives containing the piperidinyl moiety to discover potent inhibitors against Aldose Reductase, an enzyme implicated in diabetic complications. This research demonstrates the application of such compounds in the development of therapeutic agents for diabetes management (Areal et al., 2012).
Antituberculosis Activity of Thiazole-Aminopiperidine Hybrids
Jeankumar et al. (2013) designed and synthesized ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates as Mycobacterium tuberculosis GyrB inhibitors. These compounds were evaluated for their antituberculosis activity, demonstrating the compound's potential in developing new therapeutic agents for tuberculosis (Jeankumar et al., 2013).
Anticancer Potential of Piperidine-4-carboxylic Acid Ethyl Ester-Appended Hybrids
Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. This study highlights the compound's application in cancer research, with some derivatives showing promising anticancer activities (Rehman et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of this compound is the histone lysine methyltransferase EZH2 . EZH2 plays a crucial role in cancer aggressiveness, metastasis, and poor prognosis .
Mode of Action
The compound acts as an EZH2 inhibitor . It competes with S-adenosyl methionine (SAM), the methyl donor molecule, thereby preventing the methylation process .
Biochemical Pathways
By inhibiting EZH2, the compound affects the histone methylation pathways . This results in a decrease in the global trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene repression .
Pharmacokinetics
Similar compounds have been reported to have good solubility and excellent pharmacokinetics in preclinical species .
Result of Action
The inhibition of EZH2 leads to a decrease in global H3K27me3 in cells . This can potentially affect the expression of various genes, leading to changes in cellular behavior .
properties
IUPAC Name |
ethyl 1-[2-(5-oxo-2,3,6,7,8,9-hexahydro-[1,3]thiazolo[2,3-b]quinazolin-3-yl)acetyl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4S/c1-2-27-19(26)13-7-9-22(10-8-13)17(24)11-14-12-28-20-21-16-6-4-3-5-15(16)18(25)23(14)20/h13-14H,2-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHZLXWSWACHFGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CC2CSC3=NC4=C(CCCC4)C(=O)N23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-(2-(5-oxo-3,5,6,7,8,9-hexahydro-2H-thiazolo[2,3-b]quinazolin-3-yl)acetyl)piperidine-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.